Cas no 133562-64-8 (Butanoic acid, 4-(ditetradecylamino)-4-oxo-)

Butanoic acid, 4-(ditetradecylamino)-4-oxo- structure
133562-64-8 structure
Product Name:Butanoic acid, 4-(ditetradecylamino)-4-oxo-
CAS No:133562-64-8
MF:C32H63NO3
MW:509.847530603409
CID:1233789
PubChem ID:11699126
Update Time:2025-04-20

Butanoic acid, 4-(ditetradecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(ditetradecylamino)-4-oxo-
    • 4-[di(tetradecyl)amino]-4-oxobutanoic acid
    • DTXSID70470776
    • 133562-64-8
    • CHPVIKZRCQWYEW-UHFFFAOYSA-N
    • SCHEMBL6870561
    • N,N-Ditetradecylsuccinamic Acid
    • Inchi: 1S/C32H63NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33(31(34)27-28-32(35)36)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3,(H,35,36)
    • InChI Key: CHPVIKZRCQWYEW-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)O)N(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 509.48109
  • Monoisotopic Mass: 509.48079487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 29
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
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